5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazol-2-amine
Overview
Description
The compound “5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazol-2-amine” is a complex organic compound. It contains a benzothiazol-2-amine group, which is a type of aromatic heterocyclic compound, and a tetramethyl-1,3,2-dioxaborolan-2-yl group, which is a type of boronic ester .
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using techniques such as FTIR, 1H and 13C NMR spectroscopy, and MS . The single crystal structure can be detected by means of X-ray diffraction .Chemical Reactions Analysis
The tetramethyl-1,3,2-dioxaborolan-2-yl group in similar compounds can participate in various chemical reactions. For example, it can undergo borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied using density functional theory (DFT). This includes the molecular electrostatic potential and frontier molecular orbitals .Mechanism of Action
Target of Action
Similar compounds such as 4,4,5,5-tetramethyl-1,3,2-dioxaborolane are known to be used for borylation at the benzylic c-h bond of alkylbenzenes . This suggests that the compound might interact with alkylbenzenes or similar structures.
Mode of Action
The compound’s mode of action involves interaction with its targets, leading to changes in their structure or function. For instance, in the presence of a palladium catalyst, it can form pinacol benzyl boronate . This reaction is part of the borylation process, which involves the addition of a boron atom to organic compounds.
Biochemical Pathways
The compound affects the biochemical pathways involving alkyl or aryl alkynes and alkenes. It participates in the hydroboration of these compounds, a process that involves the addition of a boron-hydrogen bond to a carbon-carbon multiple bond . The downstream effects of this process can vary depending on the specific biochemical context.
Result of Action
The molecular and cellular effects of the compound’s action depend on its specific interactions with its targets. For instance, the formation of pinacol benzyl boronate could potentially alter the properties of alkylbenzenes , affecting their role in various biochemical processes.
Advantages and Limitations for Lab Experiments
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazol-2-amine has several advantages for lab experiments. It is relatively easy to synthesize and is relatively stable in aqueous solutions. In addition, it is relatively non-toxic and has a low cost. However, this compound has several limitations for lab experiments. It is not very soluble in organic solvents, and it is difficult to purify and isolate. Furthermore, it is sensitive to light and air, and it can react with other compounds in the reaction mixture.
Future Directions
There are several potential future directions for research involving 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazol-2-amine. One potential direction is to further study the biochemical and physiological effects of this compound. This could include studying the effects of this compound on various enzymes involved in the metabolism of drugs and fatty acids, as well as studying the anti-inflammatory and antioxidant effects of this compound. Another potential direction is to further study the synthesis of this compound and to develop new methods for its synthesis. Finally, further research could be done to develop new therapeutic agents based on this compound.
Synthesis Methods
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazol-2-amine can be synthesized from the reaction of 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl chloride (TMBC) and 1,3-benzothiazol-2-amine (BTA). The reaction is carried out in an aqueous medium, usually in the presence of a base such as sodium hydroxide. The reaction proceeds in two steps. In the first step, the TMBC reacts with the BTA to form the desired product, this compound. In the second step, the product is isolated and purified.
Scientific Research Applications
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazol-2-amine has been extensively studied in scientific research due to its versatile properties. It has been used as a reagent in various chemical reactions, such as the synthesis of various pharmaceuticals, pesticides, and food additives. In addition, it has been used in the development of new therapeutic agents, such as anti-cancer drugs and antiviral agents. This compound has also been used in the synthesis of various organic compounds, such as polymers and dyes. Furthermore, it has been used to study the mechanism of action of various drugs, as well as to study the effects of various environmental pollutants on living organisms.
Safety and Hazards
The safety and hazards of similar compounds are typically provided in their material safety data sheets (MSDS). For example, dimethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isophthalate has hazard statements H315-H319-H335, indicating it can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazol-2-amine' involves the reaction of 5-amino-2-benzothiazole with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "5-amino-2-benzothiazole", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 5-amino-2-benzothiazole in a suitable solvent such as ethanol or methanol.", "Step 2: Add 4,4,5,5-tetramethyl-1,3,2-dioxaborolane to the reaction mixture.", "Step 3: Add a palladium catalyst such as palladium acetate or palladium on carbon to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Cool the reaction mixture and filter off any solids.", "Step 6: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
2043401-94-9 |
Molecular Formula |
C13H17BN2O2S |
Molecular Weight |
276.2 |
Purity |
95 |
Origin of Product |
United States |
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